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Compound of Interest

Compound Name: TC-2153

Cat. No.: B611235 Get Quote

This document provides crucial safety and logistical information for the proper disposal of TC-
2153, a selective inhibitor of striatal-enriched protein tyrosine phosphatase (STEP). The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with environmental regulations.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of TC-2153 is fundamental

for its safe handling and disposal.

Property Value Source

CAS Number 1381769-23-8 GlpBio[1]

Molecular Formula C7H5ClF3NS5 GlpBio[1]

Molecular Weight 355.89 g/mol GlpBio[1]

Solubility
DMSO: 100 mg/mL (280.99

mM)
GlpBio[1]

Storage
-20°C, sealed, away from

moisture
GlpBio[1]

Acute Toxicity Low acute toxicity reported MedchemExpress[2]
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Disposal Procedures
As a specific safety data sheet (SDS) with detailed disposal instructions for TC-2153 is not

readily available, the following general procedures for the disposal of research-grade chemical

compounds of this nature should be strictly followed. These procedures are based on standard

laboratory safety protocols.

Step 1: Waste Identification and Segregation

Unused Product: Unwanted or expired TC-2153 in its original solid form should be disposed

of as hazardous chemical waste. Do not mix with other waste streams.

Contaminated Materials: Any materials that have come into contact with TC-2153, such as

pipette tips, gloves, and empty vials, should be considered contaminated and segregated as

hazardous waste.

Solutions: Solutions of TC-2153, particularly those in dimethyl sulfoxide (DMSO), must be

collected in a designated, sealed, and properly labeled hazardous waste container. Do not

dispose of these solutions down the drain.

Step 2: Packaging and Labeling

Solid Waste: Collect solid TC-2153 waste and contaminated materials in a clearly labeled,

sealable container.

Liquid Waste: Use a dedicated, leak-proof container for liquid waste containing TC-2153.

The container must be compatible with the solvent used (e.g., a polyethylene container for

DMSO solutions).

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "TC-2153," the solvent (if any), and the approximate concentration

and quantity.

Step 3: Storage of Waste

Store waste containers in a designated, secure area away from incompatible materials.
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Ensure the storage area is well-ventilated and has secondary containment to prevent the

spread of any potential spills.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

TC-2153 waste.

Provide the disposal service with accurate information about the waste composition.

Experimental Protocols
While no experimental protocols for the disposal of TC-2153 are available, the compound has

been used in various research applications. For instance, in studies investigating its

neuroprotective effects, TC-2153 has been administered to cell cultures and animal models.[3]

[4][5] The disposal of any waste generated from such experiments, including treated cell media

and animal carcasses, should be handled in accordance with institutional guidelines for

biohazardous and chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like TC-2153.
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General Workflow for Chemical Waste Disposal

Start: Identify Waste

Segregate Waste Streams
(Solid, Liquid, Sharps)

Select Appropriate
Waste Container

Label Container Clearly
('Hazardous Waste', Chemical Name, etc.)

Store Waste Safely in
Designated Area

Contact EHS for Pickup

Document Waste for Disposal

End: Professional Disposal

Click to download full resolution via product page

Caption: General workflow for the disposal of laboratory chemical waste.
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This guide is intended to provide essential information for the safe disposal of TC-2153. Always

consult your institution's specific safety protocols and your EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. medchemexpress.com [medchemexpress.com]

3. Inhibitor of the Tyrosine Phosphatase STEP Reverses Cognitive Deficits in a Mouse
Model of Alzheimer's Disease | PLOS Biology [journals.plos.org]

4. Inhibitor of Striatal-Enriched Protein Tyrosine Phosphatase, 8-(Trifluoromethyl)-1,2,3,4,5-
Benzopentathiepin-6-Amine hydrochloride (TC-2153), Produces Antidepressant-Like Effect
and Decreases Functional Activity and Protein Level of 5-HT2A Receptor in the Brain -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Inhibitor of the Tyrosine Phosphatase STEP Reverses Cognitive Deficits in a Mouse
Model of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of TC-2153].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611235#tc-2153-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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